![molecular formula C13H9FN4 B8479137 [4-(5-Cyano-1-methyl-1h-pyrrol-2-yl)-2-fluorophenyl]cyanamide CAS No. 921631-64-3](/img/structure/B8479137.png)
[4-(5-Cyano-1-methyl-1h-pyrrol-2-yl)-2-fluorophenyl]cyanamide
Cat. No. B8479137
Key on ui cas rn:
921631-64-3
M. Wt: 240.24 g/mol
InChI Key: FZBIMASXXBCBBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07297713B2
Procedure details
4-bromo-2-fluorophenylcyanamide (0.106 g, 0.5 mmol), tris(dibenzylideneacetone) dipalladium (11.6 mg, 0.0126 mmol), N-methyl-5-cyanopyrroleboronic acid (0.150 g, 1 mmol), and potassium carbonate (0.276 g, 2 mmol) were placed in a 40 mL vial fitted with a septa. The vial was then filled with a continuous flow of nitrogen and THF (2 mL) was added with stirring. Tri-tert-butylphosphine (10 wt % in hexane) (0.0486 mL, 0.0252 mmol) was added to the mixture and allowed to stir until the starting bromide was consumed. The mixture was then diluted with 1/1 hexane/ethylacetate, filtered through a plug of silica gel, the solvent evaporated and the residue was flash chromatographed on silica gel using 4/1 Hexane/THF to give [2-fluoro-4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]cyanamide (0.015 g, 12%).
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9]#[N:10])=[C:4]([F:11])[CH:3]=1.[CH3:12][N:13]1[C:17]([C:18]#[N:19])=[CH:16][CH:15]=[C:14]1B(O)O.C(=O)([O-])[O-].[K+].[K+].C(P(C(C)(C)C)C(C)(C)C)(C)(C)C.[Br-]>[Pd].[Pd].C(=CC(C=CC1C=CC=CC=1)=O)C1C=CC=CC=1.C(=CC(C=CC1C=CC=CC=1)=O)C1C=CC=CC=1.C(=CC(C=CC1C=CC=CC=1)=O)C1C=CC=CC=1.C1COCC1>[F:11][C:4]1[CH:3]=[C:2]([C:14]2[N:13]([CH3:12])[C:17]([C:18]#[N:19])=[CH:16][CH:15]=2)[CH:7]=[CH:6][C:5]=1[NH:8][C:9]#[N:10] |f:2.3.4,7.8.9.10.11|
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Inputs
Step One
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Name
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|
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Quantity
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0.106 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)NC#N)F
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Step Two
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Name
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Quantity
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0.15 g
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Type
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reactant
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Smiles
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CN1C(=CC=C1C#N)B(O)O
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Step Three
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Name
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Quantity
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0.276 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
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Quantity
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0.0486 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)P(C(C)(C)C)C(C)(C)C
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Br-]
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Step Six
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Name
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Quantity
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11.6 mg
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Type
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catalyst
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Smiles
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[Pd].[Pd].C(C1=CC=CC=C1)=CC(=O)C=CC1=CC=CC=C1.C(C1=CC=CC=C1)=CC(=O)C=CC1=CC=CC=C1.C(C1=CC=CC=C1)=CC(=O)C=CC1=CC=CC=C1
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Step Seven
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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vial fitted with a septa
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ADDITION
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Type
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ADDITION
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|
Details
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was added
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CUSTOM
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Type
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CUSTOM
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|
Details
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was consumed
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ADDITION
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Type
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ADDITION
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Details
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The mixture was then diluted with 1/1 hexane/ethylacetate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through a plug of silica gel
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed on silica gel using 4/1 Hexane/THF
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=C(C=CC(=C1)C=1N(C(=CC1)C#N)C)NC#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.015 g | |
| YIELD: PERCENTYIELD | 12% | |
| YIELD: CALCULATEDPERCENTYIELD | 12.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
